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molecular formula C14H15N3O B1450899 7-Benzyl-5,6,7,8-tetrahydropyrido[3,4-D]pyrimidin-4(3H)-one CAS No. 62458-96-2

7-Benzyl-5,6,7,8-tetrahydropyrido[3,4-D]pyrimidin-4(3H)-one

Cat. No. B1450899
CAS RN: 62458-96-2
M. Wt: 241.29 g/mol
InChI Key: NBOPLUXBZUJFHI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07943617B2

Procedure details

To a solution of sodium methoxide (1.67 g, 30.9 mmol) in anhydrous MeOH (10 mL) at room temperature was added formamidine acetate (1.15 g, 11 mmol) in one portion as solid followed by ethyl-1-benzyl-3-oxo-4-piperidine carboxylate hydrochloride (2.63 g, 8.83 mmol) in one portion. The reaction mixture was stirred at rt for 20 h. The reaction was cooled at 0° C., and water (6 mL) was added followed by acetic acid (0.63 mL, 11 mmol) and the mixture was stirred at rt for 1 h. The mixture was concentrated under vacuum to remove the methanol and then stirred at rt overnight. The resulting solid was collected by filtration and washed with water (5 mL×3) and dried on filter to afford the title compound a (1.50 g, 70%) as an orange solid. LCMS [M+H]+ 242.16.
Name
sodium methoxide
Quantity
1.67 g
Type
reactant
Reaction Step One
Name
formamidine acetate
Quantity
1.15 g
Type
reactant
Reaction Step One
Name
MeOH
Quantity
10 mL
Type
solvent
Reaction Step One
Name
ethyl-1-benzyl-3-oxo-4-piperidine carboxylate hydrochloride
Quantity
2.63 g
Type
reactant
Reaction Step Two
Name
acetic acid
Quantity
0.63 mL
Type
reactant
Reaction Step Three
Name
water
Quantity
6 mL
Type
solvent
Reaction Step Four
Name
title compound

Identifiers

REACTION_CXSMILES
C[O-].[Na+].C(O)(=O)C.[CH:8]([NH2:10])=[NH:9].Cl.C([O:14][C:15]([CH:17]1[CH2:22][CH2:21][N:20]([CH2:23][C:24]2[CH:29]=[CH:28][CH:27]=[CH:26][CH:25]=2)[CH2:19][C:18]1=O)=O)C.C(O)(=O)C>CO.O>[CH2:23]([N:20]1[CH2:21][CH2:22][C:17]2[C:15](=[O:14])[NH:10][CH:8]=[N:9][C:18]=2[CH2:19]1)[C:24]1[CH:29]=[CH:28][CH:27]=[CH:26][CH:25]=1 |f:0.1,2.3,4.5|

Inputs

Step One
Name
sodium methoxide
Quantity
1.67 g
Type
reactant
Smiles
C[O-].[Na+]
Name
formamidine acetate
Quantity
1.15 g
Type
reactant
Smiles
C(C)(=O)O.C(=N)N
Name
MeOH
Quantity
10 mL
Type
solvent
Smiles
CO
Step Two
Name
ethyl-1-benzyl-3-oxo-4-piperidine carboxylate hydrochloride
Quantity
2.63 g
Type
reactant
Smiles
Cl.C(C)OC(=O)C1C(CN(CC1)CC1=CC=CC=C1)=O
Step Three
Name
acetic acid
Quantity
0.63 mL
Type
reactant
Smiles
C(C)(=O)O
Step Four
Name
water
Quantity
6 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred at rt for 20 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction was cooled at 0° C.
STIRRING
Type
STIRRING
Details
the mixture was stirred at rt for 1 h
Duration
1 h
CONCENTRATION
Type
CONCENTRATION
Details
The mixture was concentrated under vacuum
CUSTOM
Type
CUSTOM
Details
to remove the methanol
STIRRING
Type
STIRRING
Details
stirred at rt overnight
Duration
8 (± 8) h
FILTRATION
Type
FILTRATION
Details
The resulting solid was collected by filtration
WASH
Type
WASH
Details
washed with water (5 mL×3)
CUSTOM
Type
CUSTOM
Details
dried
FILTRATION
Type
FILTRATION
Details
on filter

Outcomes

Product
Details
Reaction Time
 20 h
Name
title compound
Type
product
Smiles
C(C1=CC=CC=C1)N1CC=2N=CNC(C2CC1)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.